Cas no 2694745-08-7 (tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate, Mixture of diastereomers)

• Product Name: tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate, Mixture of diastereomers
• CAS No: 2694745-08-7
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• MDL: MFCD34474800
• CID: 5665831
• PubChem ID: 165941798
• Update Time: 2025-05-25

tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2694745-08-7
• tert-butyl N-[3-(2-sulfanylethyl)cyclobutyl]carbamate
• EN300-27688456
• tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate, Mixture of diastereomers

• MDL： MFCD34474800
• Inchi： 1S/C11H21NO2S/c1-11(2,3)14-10(13)12-9-6-8(7-9)4-5-15/h8-9,15H,4-7H2,1-3H3,(H,12,13)
• InChI Key： RFJXVAVZEDTOIJ-UHFFFAOYSA-N
• SMILES： SCCC1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate, Mixture of diastereomers

tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate: Recent Advances and Applications

tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate, also known as the mixture of diastereomers, is a compound with the CAS number 2694745-08-7. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a cyclobutane ring substituted with a sulfanyl ethyl group and a tert-butyl carbamate moiety, which contributes to its distinct reactivity and selectivity in chemical reactions.

The synthesis of tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate involves a series of carefully designed steps to ensure the formation of the desired diastereomers. Recent studies have focused on optimizing the reaction conditions, such as temperature, solvent, and catalysts, to enhance the yield and purity of the product. For instance, researchers have explored the use of chiral catalysts to selectively form specific diastereomers, which is crucial for applications requiring high enantiomeric excess.

The compound's unique structure makes it an attractive candidate for various applications in organic synthesis. One of the most promising areas is its use as an intermediate in the synthesis of bioactive molecules. The sulfanyl group, in particular, has been shown to play a key role in modulating the pharmacokinetic properties of drugs. Recent research has demonstrated that tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate can serve as a versatile building block for constructing complex molecular architectures with potential therapeutic applications.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. The cyclobutane ring, known for its strain energy, can be exploited to create materials with unique mechanical and electronic properties. For example, studies have shown that incorporating this compound into polymer networks can enhance their mechanical strength and thermal stability. These findings open up new avenues for its application in advanced materials development.

The mixture of diastereomers adds another layer of complexity and functionality to this compound. Diastereomers often exhibit different physical and chemical properties, which can be leveraged for specific applications. Recent research has focused on understanding the relationship between the stereochemistry of tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate and its reactivity in various chemical transformations. This knowledge is essential for designing efficient synthetic routes and optimizing product quality.

From an environmental perspective, the synthesis and application of tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate have been evaluated for their sustainability. Researchers have explored green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, to make the production process more eco-friendly. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, tert-butyl N-3-(2-sulfanylethyl)cyclobutylcarbamate is a multifaceted compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in organic chemistry and materials science. As research continues to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.